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Side Effect & Management Guide

Side Effect Severity | Notes Management Strategies

Mucositis / Dose-Limiting Toxicity (DLT)  Dose interruption and reduction; aggressive oral

Stomatitis observed [1] care regimens [1].

Hyperglycemia Frequent, requires Blood glucose monitoring; may require
monitoring [2] antihyperglycemic medication [2].

Pneumonitis Serious DLT observed [1] Requires clinical evaluation (e.g., radiologic

imaging); dose interruption [1].

Nausea / Vomiting Common [2] Prophylactic and rescue antiemetic medications
[2].

Fatigue Common [2] Supportive care; assess for other contributing
factors.

Rash - Supportive topical treatments; monitor for severity.

Decreased - Nutritional support; dietary counseling.

Appetite
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Experimental Protocols & Dosing

The management strategies above are derived from specific clinical trial protocols. Here are the key

methodological details:

e Standard Adult Dosing: In a Phase Ib/Il study for metastatic castration-resistant prostate cancer
(mCRPC), Samotolisib was administered orally at 200 mg twice daily in continuous 28-day cycles,
combined with Enzalutamide 160 mg daily [2].

¢ Pediatric Dosing: The NCI-COG Pediatric MATCH trial established a Recommended Phase 2 Dose
(RP2D) of 115 mg/m?/dose (approximately the adult MTD adjusted for body surface area)
administered orally twice daily [1]. This followed a rolling 6 dose escalation design.

¢ Dose Modification Rules: In clinical trials, treatment was withheld for Dose-Limiting Toxicities (DLTSs)
for up to 14 days. If the toxicity resolved to baseline, patients could resume therapy at a reduced
dose level. If the DLT recurred after re-challenge or did not resolve, patients were permanently
removed from protocol therapy [1].

¢ Pharmacokinetic (PK) Monitoring: Optional PK studies involved collecting plasma samples at
multiple time points (pre-dose, 30 minutes, 1, 2, 4, 6-8, and 24 hours) after the first dose to monitor
drug exposure [1]. This is crucial for correlating toxicity with drug levels.

Mechanism of Action & Toxicity Pathways

Understanding the drug's targets helps explain its toxicity profile. Samotelisib is an ATP-competitive small
molecule inhibitor that simultaneously targets Class I PI3K isoforms, mTOR (both mTORC1 and
mTORC?2), and DNA-PK [1]. The following diagram illustrates how inhibiting these key signaling nodes

leads to the observed clinical side effects.
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Frequently Asked Questions (FAQs)

Q1: What is the most critical toxicity to monitor for with Samotolisib? A1: While gastrointestinal effects
are common, pneumonitis is a potentially serious and dose-limiting toxicity that requires a high index of
suspicion. Patients with new or worsening respiratory symptoms should be evaluated promptly with

radiologic imaging [1].

Q2: Were there any drug interactions noted in clinical trials? A2: Yes. When co-administered with
Enzalutamide, a 35% decrease in Samotolisib exposure was observed. This highlights the importance of
therapeutic drug monitoring in combination regimens and may explain inter-patient variability in efficacy

and toxicity [2].

Q3: In which patient population was Samotolisib found to be ineffective? A3: The Pediatric MATCH
trial concluded that Samotolisib demonstrated no objective responses or prolonged stable disease in children

and young adults with relapsed/refractory solid and CNS tumors harboring PI3K/mTOR pathway alterations.
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This suggests that in genomically complex, high-grade malignancies, pathway activation alone may be

insufficient for predicting sensitivity to single-agent Sametolisib [1].

Q4: What is the clinical efficacy profile of Samotolisib? A4: In a Phase II study of mCRPC, the
combination of Sametolisib and Enzalutamide showed a statistically significant improvement in median
radiographic Progression-Free Survival (rPFS) compared to placebo/Enzalutamide (10.2 vs. 5.5 months).

This benefit appeared enriched in patients without the androgen receptor splice variant 7 (AR-V7) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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